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Compound of Interest

Compound Name: Fmoc-D-Dap(Aloc)-OH

Cat. No.: B613512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-D-Dap(Aloc)-OH is a derivative of alanine, an amino acid utilized in peptide synthesis

and various research applications.[1] As with any chemical reagent, a thorough understanding

of its properties and potential hazards is paramount for ensuring laboratory safety. This guide

provides a comprehensive overview of the safety and handling procedures for Fmoc-D-
Dap(Aloc)-OH, compiled from available safety data sheets and handling guidelines.

Chemical and Physical Properties
A foundational aspect of safe handling is the awareness of the chemical and physical

properties of the substance.
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Property Value

CAS Number 178924-05-5

Molecular Formula C22H22N2O6[2]

Molecular Weight 410.42 g/mol [2]

Appearance White to off-white solid

Melting Point 165 °C

Boiling Point 658.6±55.0 °C (Predicted)

Density 1.298±0.06 g/cm3 (Predicted)

pKa 3.56±0.10 (Predicted)

Hazard Identification and Classification
Fmoc-D-Dap(Aloc)-OH is classified as an irritant. The following table summarizes its hazard

statements.

Hazard Class GHS Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Respiratory Irritation H335: May cause respiratory irritation

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

maintain the integrity of the compound.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Fmoc-D-
Dap(Aloc)-OH:
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Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat.

Respiratory Protection

Use a NIOSH-approved respirator with a dust

filter if handling large quantities or if dust is

generated.

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Take precautionary measures against static discharge.

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature is in a freezer under -20°C.

Store under an inert atmosphere.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Firefighting and Accidental Release Measures
Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Avoid dust

formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Disposal Considerations
Dispose of this material and its container at a licensed hazardous-waste disposal plant.

Disposal should be in accordance with local, state, and federal regulations.

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for the safe handling of Fmoc-D-
Dap(Aloc)-OH in a research environment.

Preparation Handling Cleanup & Disposal

Review SDS Don PPE
(Gloves, Goggles, Lab Coat) Prepare Fume Hood Retrieve from Storage

(-20°C Freezer) Weigh Compound in Hood Perform Experiment Decontaminate Work Area Dispose of Waste
(Hazardous Waste) Doff & Dispose of PPE Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Fmoc-D-Dap(Aloc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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